Broccoli
Broccoli
Brassica oleracea var. italica
Broccoli
BrassicaceaeBrassicaBrassica oleracea
Plant Description
Broccoli (Brassica oleracea var. italica) is a cruciferous vegetable renowned for its dense nutritional profile and medicinal properties. Rich in sulforaphane, indole-3-carbinol, and various antioxidants like Vitamin C and E, it exhibits potent anti-inflammatory, detoxifying, and chemopreventive effects. Pharmacognostic studies highlight its potential in supporting cellular health, modulating immune responses, and aiding in the prevention of chronic diseases through its glucosinolate content.
Geographic Distribution
Broccoli originated in the eastern Mediterranean region, later introduced to Europe, and widely cultivated in Italy. It is now cultivated worldwide.
Related Compounds
Related Compounds
Natural product compounds extracted from this plant
Statistics
Compound Count2
Taxonomy
FamilyBrassicaceae
GenusBrassica
SpeciesBrassica oleracea
Metadata
Created At2/2/2026
Updated At2/12/2026